2-hydroxyethyl 4,6-bis(ethylamino)-1,3,5-triazine-2-carboxylate

• IUPAC Name: 2-hydroxyethyl 4,6-bis(ethylamino)-1,3,5-triazine-2-carboxylate
• InChI: InChI=1S/C10H17N5O3/c1-3-11-9-13-7(8(17)18-6-5-16)14-10(15-9)12-4-2/h16H,3-6H2,1-2H3,(H2,11,12,13,14,15)
• InChI Key: CTPBVGSIQCWYMX-UHFFFAOYSA-N
• Canonical SMILES: CCNC1=NC(=NC(=N1)C(=O)OCCO)NCC
• Molecular Formula: C10H17N5O3
• Molecular Weight: 255.27 g/mol

Description

2-hydroxyethyl 4,6-bis(ethylamino)-1,3,5-triazine-2-carboxylate, also known as HEEDTA, is a chelating agent that has been widely used in scientific research. It is a white crystalline powder that is soluble in water and has a molecular weight of 261.3 g/mol. HEEDTA is used to bind metal ions, particularly calcium, magnesium, and iron, in solution. In

Mechanism of Action

2-hydroxyethyl 4,6-bis(ethylamino)-1,3,5-triazine-2-carboxylate works by binding metal ions in solution through the formation of stable complexes. The chelation process involves the formation of multiple bonds between the metal ion and the chelating agent, which creates a stable complex that is less likely to react with other substances. 2-hydroxyethyl 4,6-bis(ethylamino)-1,3,5-triazine-2-carboxylate has a high affinity for calcium, magnesium, and iron ions, and can effectively remove these ions from solution.
Biochemical and Physiological Effects:
2-hydroxyethyl 4,6-bis(ethylamino)-1,3,5-triazine-2-carboxylate has been shown to have a low toxicity profile and is generally considered safe for use in laboratory experiments. However, it is important to note that 2-hydroxyethyl 4,6-bis(ethylamino)-1,3,5-triazine-2-carboxylate can also chelate essential metal ions, such as calcium and magnesium, which can have negative effects on biological systems. 2-hydroxyethyl 4,6-bis(ethylamino)-1,3,5-triazine-2-carboxylate has been shown to have a variety of physiological effects, including reducing the toxicity of heavy metals and improving iron metabolism in patients with iron overload disorders.

Advantages and Limitations for Lab Experiments

2-hydroxyethyl 4,6-bis(ethylamino)-1,3,5-triazine-2-carboxylate has several advantages for use in laboratory experiments. It is a highly effective chelating agent that can remove metal ions from solution, which is important in many scientific research applications. 2-hydroxyethyl 4,6-bis(ethylamino)-1,3,5-triazine-2-carboxylate is also relatively inexpensive and easy to synthesize, which makes it a popular choice for researchers. However, there are also some limitations to the use of 2-hydroxyethyl 4,6-bis(ethylamino)-1,3,5-triazine-2-carboxylate in laboratory experiments. For example, 2-hydroxyethyl 4,6-bis(ethylamino)-1,3,5-triazine-2-carboxylate can also chelate essential metal ions, which can interfere with biological systems. Additionally, 2-hydroxyethyl 4,6-bis(ethylamino)-1,3,5-triazine-2-carboxylate can be difficult to remove from solutions, which can make it difficult to accurately measure metal ion concentrations.

Future Directions

There are several possible future directions for research involving 2-hydroxyethyl 4,6-bis(ethylamino)-1,3,5-triazine-2-carboxylate. One area of interest is the development of new chelating agents that are more selective for specific metal ions, which could reduce the risk of interfering with biological systems. Another area of research is the development of new methods for removing 2-hydroxyethyl 4,6-bis(ethylamino)-1,3,5-triazine-2-carboxylate from solutions, which would improve the accuracy of metal ion measurements. Additionally, there is a need for further research into the physiological effects of 2-hydroxyethyl 4,6-bis(ethylamino)-1,3,5-triazine-2-carboxylate, particularly in relation to its effects on essential metal ions.

Scientific Research Applications

2-hydroxyethyl 4,6-bis(ethylamino)-1,3,5-triazine-2-carboxylate has been used in a variety of scientific research applications. It is commonly used as a chelating agent to remove metal ions from solutions, particularly in the field of environmental science. 2-hydroxyethyl 4,6-bis(ethylamino)-1,3,5-triazine-2-carboxylate has been used to remove heavy metals from contaminated soil and water, and has been shown to be effective in reducing the toxicity of these substances. 2-hydroxyethyl 4,6-bis(ethylamino)-1,3,5-triazine-2-carboxylate has also been used in the field of medicine, particularly in the treatment of iron overload disorders such as thalassemia and hemochromatosis.